Cas no 1803605-47-1 (Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride)

• Product Name: Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride
• CAS No: 1803605-47-1
• MF: C₆H₈ClN₃S
• MW: 189.665818214417
• CID: 5162321
• PubChem ID: 86775418
• Update Time: 2025-06-20

Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride
• starbld0042190
• {imidazo[2,1-b][1,3]thiazol-3-yl}methanamine hydrochloride

• Inchi： 1S/C6H7N3S.ClH/c7-3-5-4-10-6-8-1-2-9(5)6;/h1-2,4H,3,7H2;1H
• InChI Key： DNIADKFKHXBYJN-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(CN)N2C=CN=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride

Introduction to Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride (CAS No. 1803605-47-1)

Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride, a compound with the chemical formula corresponding to its CAS number CAS No. 1803605-47-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the heterocyclic aromatic amine class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The structural framework of Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride consists of an imidazo-thiazole core, a structure that is well-documented for its pharmacological properties. The presence of a methanamine group at the 3-position and the hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their unique chemical properties and biological interactions. The imidazo-thiazole scaffold is particularly noteworthy as it exhibits a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. These properties have prompted extensive exploration into derivatives of this core structure, with Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride being one such derivative that has attracted significant attention.

One of the most compelling aspects of this compound is its potential in oncology research. Studies have indicated that imidazo-thiazole derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. Specifically, Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride has shown promise in inhibiting the activity of enzymes such as Janus kinases (JAKs), which are crucial in regulating inflammatory responses and cell growth. This mechanism of action makes it an attractive candidate for developing novel anti-cancer therapies.

The compound's ability to modulate these pathways is further enhanced by its hydrochloride salt form, which improves its pharmacokinetic profile. This enhanced solubility allows for more efficient absorption and distribution throughout the body, potentially leading to higher therapeutic efficacy. Additionally, the hydrochloride form can increase the stability of the compound under various storage conditions, making it more practical for clinical trials and commercial applications.

Recent advancements in computational chemistry have also played a pivotal role in understanding the interactions between Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride and biological targets. Molecular docking studies have revealed that this compound can bind effectively to specific pockets on target proteins, thereby modulating their activity. These insights have guided the design of more potent derivatives with improved selectivity and reduced side effects.

In vitro studies have demonstrated that Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride exhibits significant anti-proliferative effects on various cancer cell lines. These effects are attributed to its ability to induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. This selective toxicity is a critical factor in developing effective cancer treatments that minimize harm to patients.

The compound's anti-inflammatory properties are another area of interest. Chronic inflammation is often associated with various diseases, including cancer, diabetes, and autoimmune disorders. By inhibiting inflammatory pathways, Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride may help mitigate these conditions by reducing systemic inflammation.

Emerging research also suggests potential applications in neurodegenerative diseases. The imidazo-thiazole scaffold has been found to interact with certain neurotransmitter receptors, which could make derivatives like this compound useful in treating conditions such as Alzheimer's disease and Parkinson's disease. While further research is needed to fully understand these potential applications, the preliminary findings are promising.

The synthesis of Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize these processes, making it feasible to produce sufficient quantities for preclinical and clinical studies.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages of testing and regulatory approvals. However, compounds like Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride, with their well-documented biological activities and favorable pharmacokinetic profiles, are likely candidates for accelerated development pipelines.

In conclusion, Imidazo[2,1-b]thiazol-3-ylmethanamine hydrochloride (CAS No. 1803605-47-1) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research into anti-cancer therapies, anti-inflammatory treatments, and potentially neurodegenerative diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in future medical advancements.